Cas no 191014-04-7 (Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI))

Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) is a specialized organic compound. This diester offers unique structural advantages, including enhanced stability and solubility, making it suitable for applications in pharmaceutical synthesis and organic chemistry. Its unique fluorinated and hydroxylated groups contribute to its distinctive reactivity and selectivity in chemical transformations.
Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) structure
191014-04-7 structure
Product Name:Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI)
CAS No:191014-04-7
MF:C11H16F2NO4P
MW:295.219611167908
CID:5182310
Update Time:2025-07-21

Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI)
    • Inchi: 1S/C11H16F2NO4P/c1-3-17-19(16,18-4-2)11(12,13)10(15)9-7-5-6-8-14-9/h5-8,10,15H,3-4H2,1-2H3
    • InChI Key: UVOIZPWZPNFWLT-UHFFFAOYSA-N
    • SMILES: C(P(=O)(OCC)OCC)(F)(F)C(O)C1=NC=CC=C1

Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) Pricemore >>

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Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) Related Literature

Additional information on Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI)

Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) and its Applications in Modern Chemical Biology

Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by its CAS number 191014-04-7, represents a fascinating intersection of fluorine chemistry, phosphorus-based functional groups, and heterocyclic systems. The presence of both hydroxyl and ester functionalities, coupled with the incorporation of a pyridine ring, makes this molecule a versatile tool for various biochemical applications.

The< strong>[1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]- moiety is particularly noteworthy as it combines the electron-withdrawing effect of the fluorine atoms with the nucleophilic potential of the hydroxyl group. This dual functionality allows the compound to participate in a wide range of chemical reactions, making it a valuable intermediate in synthetic chemistry. The diethyl ester group further enhances its reactivity by providing a removable protecting group that can be selectively cleaved under specific conditions.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications. Phosphonic acid derivatives have emerged as a critical class of molecules due to their ability to interact with biological targets in unique ways. The< strong>phosphonic acid core is known for its ability to form stable complexes with metal ions and biological molecules, which has led to its exploration in drug design and material science.

The< strong>pyridinyl substituent in this compound adds another layer of complexity and functionality. Pyridine rings are frequently incorporated into pharmaceuticals and agrochemicals due to their ability to modulate biological activity through hydrogen bonding and π-stacking interactions. The specific positioning of the pyridine ring in< strong>[1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) allows for precise tuning of its interactions with biological targets, making it an attractive scaffold for drug discovery.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of novel bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzymatic pathways. For instance, the combination of the hydroxyl and ester groups has been exploited to create derivatives that exhibit inhibitory activity against enzymes involved in metabolic disorders. The fluorine atoms have also been shown to enhance the metabolic stability of these derivatives, making them more suitable for therapeutic use.

The< strong>[diethyl ester] functionality provides an additional degree of flexibility in medicinal chemistry applications. Ester groups can be readily converted into other functional moieties through hydrolysis or transesterification reactions, allowing for rapid diversification of the molecular structure. This adaptability has made< strong>[1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) a valuable building block in synthetic efforts aimed at discovering new pharmacophores.

In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. The unique combination of fluorine and phosphorus-based functionalities makes it an excellent candidate for developing advanced materials with tailored properties. For example, researchers have explored its use in creating novel polymers and coatings that exhibit enhanced durability and chemical resistance. These materials could find applications in various industries, from aerospace to electronics.

The synthesis of< strong>[1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed cross-coupling reactions and fluorous chemistry have enabled chemists to construct this molecule with high efficiency and precision. These advancements have not only facilitated research but also opened up new avenues for innovation.

The growing interest in fluorinated compounds has further underscored the importance of< strong>[phosphonic acid derivatives]. Fluorine's unique electronic properties can significantly influence the biological activity and pharmacokinetic profiles of molecules. By incorporating fluorine atoms into< strong>[1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI), researchers can fine-tune its interactions with biological targets, leading to more effective therapeutic agents.

In conclusion, Phosphonic acid,< strong>[1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI) is a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features make it an invaluable tool for drug discovery and material development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific understanding and technological innovation.

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